Cas no 152711-46-1 (2H-Pyrrole,3,4-dihydro-4-methyl-5-(1-methylethyl)-)

• Product Name: 2H-Pyrrole,3,4-dihydro-4-methyl-5-(1-methylethyl)-
• CAS No: 152711-46-1
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 99149
• Update Time: 2024-01-24

2H-Pyrrole,3,4-dihydro-4-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole,3,4-dihydro-4-methyl-5-(1-methylethyl)-
• 2H-Pyrrole,3,4-dihydro-4-methyl-5-(1-methylethyl)-(9CI)
• 2H-Pyrrole, 3,4-dihydro-4-methyl-5-(1-methylethyl)-

• Inchi： 1S/C8H15N/c1-6(2)8-7(3)4-5-9-8/h6-7H,4-5H2,1-3H3
• InChI Key： NQFBNGIWYKRASR-UHFFFAOYSA-N
• SMILES： N1=C(C(C)C)C(C)CC1

Computed Properties

• Exact Mass: 125.12
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4A^2

Experimental Properties

• Density: 0.93±0.1 g/cm3(Predicted)
• Boiling Point: 153.9±9.0 °C(Predicted)
• pka: 8.36±0.40(Predicted)